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Compound of Interest

Compound Name: Butyl sorbate

Cat. No.: B1277391 Get Quote

An In-depth Technical Guide to the Spectral Analysis of Butyl Sorbate (IR, GC-MS)

This guide provides a comprehensive overview of the infrared (IR) and gas chromatography-

mass spectrometry (GC-MS) spectral data for butyl sorbate. It is intended for researchers,

scientists, and professionals in drug development and analytical chemistry who require detailed

information on the characterization of this compound. The document includes tabulated

spectral data, detailed experimental protocols, and workflow diagrams to facilitate

understanding and replication of the analytical methods.

Butyl Sorbate: An Overview
Butyl sorbate (butyl (2E,4E)-hexa-2,4-dienoate) is an organic compound commonly used as a

flavoring agent. Accurate analytical characterization is crucial for quality control and regulatory

purposes. This guide focuses on two key analytical techniques for its identification and

characterization: Infrared (IR) Spectroscopy and Gas Chromatography-Mass Spectrometry

(GC-MS).

Infrared (IR) Spectral Data
Infrared spectroscopy is a powerful technique for identifying the functional groups present in a

molecule. The IR spectrum of butyl sorbate exhibits characteristic absorption bands

corresponding to its ester and conjugated alkene functionalities.

Table 1: Major Infrared Absorption Bands for Butyl Sorbate
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Wavenumber (cm⁻¹) Intensity Assignment

~2960 Strong C-H stretch (alkane)

~1720 Strong C=O stretch (ester)

~1640 Medium
C=C stretch (conjugated

alkene)

~1460 Medium C-H bend (alkane)

~1260 Strong C-O stretch (ester)

~1180 Strong C-O stretch (ester)

~1000 Medium =C-H bend (alkene)

Note: The peak positions are approximate and based on typical spectra for this compound.

Gas Chromatography-Mass Spectrometry (GC-MS)
Data
GC-MS combines the separation capabilities of gas chromatography with the detection power

of mass spectrometry to identify and quantify individual components of a mixture. For a pure

compound like butyl sorbate, GC-MS provides a characteristic retention time and a mass

spectrum that reveals its molecular weight and fragmentation pattern.

Table 2: Key Mass Spectral Data for Butyl Sorbate

Mass-to-Charge Ratio
(m/z)

Relative Intensity (%) Putative Fragment Ion

41 74.70 [C₃H₅]⁺

67 89.50 [C₅H₇]⁺

95 99.99 [C₆H₇O]⁺

112 41.80 [M - C₄H₈O]⁺

168 (not prominent) [M]⁺ (Molecular Ion)
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Experimental Protocols
The following sections detail the methodologies for acquiring the IR and GC-MS data for butyl
sorbate.

Infrared (IR) Spectroscopy Protocol
This protocol is for the analysis of neat (undiluted) liquid butyl sorbate using a Fourier

Transform Infrared (FTIR) spectrometer with a capillary cell.

Materials and Equipment:

Fourier Transform Infrared (FTIR) Spectrometer

Demountable capillary cell with IR-transparent windows (e.g., NaCl or KBr)

Butyl sorbate sample

Pipette or syringe

Solvent for cleaning (e.g., isopropanol)

Lens tissue

Procedure:

Instrument Preparation: Ensure the FTIR spectrometer is powered on and has completed its

startup diagnostics. Purge the sample compartment with dry nitrogen or air to minimize

atmospheric water and carbon dioxide interference.

Background Spectrum: Acquire a background spectrum with an empty, clean capillary cell in

the sample holder. This will be subtracted from the sample spectrum to remove any

instrument and atmospheric absorptions.

Sample Preparation:

Disassemble the capillary cell and ensure the salt plates are clean and dry.
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Using a pipette or syringe, apply a small drop of neat butyl sorbate to the center of one

salt plate.

Carefully place the second salt plate on top of the first, spreading the liquid into a thin,

uniform film.

Assemble the cell holder around the salt plates.

Sample Analysis:

Place the prepared capillary cell into the sample holder of the FTIR spectrometer.

Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the

signal-to-noise ratio.

The instrument software will automatically ratio the sample spectrum against the

background spectrum to produce the final absorbance or transmittance spectrum.

Cleaning:

Disassemble the capillary cell and clean the salt plates thoroughly with a suitable solvent

(e.g., isopropanol) and lens tissue.

Store the salt plates in a desiccator to prevent fogging from atmospheric moisture.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol
This protocol outlines the analysis of butyl sorbate using a standard capillary GC-MS system.

Materials and Equipment:

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Capillary GC column (e.g., 5% phenyl-methylpolysiloxane)

Helium carrier gas (high purity)
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Butyl sorbate sample

Solvent for dilution (e.g., hexane or ethyl acetate)

Autosampler vials with caps

Microsyringe

Procedure:

Sample Preparation: Prepare a dilute solution of butyl sorbate (e.g., 100 ppm) in a suitable

volatile solvent like hexane or ethyl acetate. Transfer the solution to an autosampler vial.

GC-MS System Setup:

Injector: Set the injector temperature to 250 °C. Use a split injection mode with a split ratio

of, for example, 50:1 to prevent column overloading.

GC Oven Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: Increase the temperature at a rate of 10 °C/minute to 250 °C.

Final hold: Hold at 250 °C for 5 minutes.

Carrier Gas: Use helium at a constant flow rate of 1 mL/minute.

Mass Spectrometer:

Ionization mode: Electron Ionization (EI) at 70 eV.

Ion source temperature: 230 °C.

Quadrupole temperature: 150 °C.

Scan range: m/z 40-400.

Analysis:
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Inject 1 µL of the prepared sample into the GC-MS system.

The data system will acquire the total ion chromatogram (TIC) and the mass spectrum for

each eluting peak.

Data Analysis:

Identify the peak corresponding to butyl sorbate in the TIC based on its retention time.

Extract the mass spectrum for that peak.

Compare the acquired mass spectrum with a reference library (e.g., NIST) to confirm the

identity of the compound.

Analyze the fragmentation pattern to ensure it is consistent with the structure of butyl
sorbate.

Visualizations
The following diagrams illustrate the experimental workflows for the IR and GC-MS analyses.

Caption: Experimental workflow for FTIR analysis of butyl sorbate.

Caption: Experimental workflow for GC-MS analysis of butyl sorbate.

To cite this document: BenchChem. [Butyl sorbate spectral data (IR, GC-MS)]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1277391#butyl-
sorbate-spectral-data-ir-gc-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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